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Brand Name:
Vulcanchem
CAS No.:
113669-21-9
VCID:
VC20885342
InChI:
InChI=1S/C42H80NO4/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,40H,6-19,24-39H2,1-5H3/q+1/b22-20-,23-21-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C42H80NO4+
Molecular Weight:
663.1 g/mol
Dotap
CAS No.: 113669-21-9
Cat. No.: VC20885342
Molecular Formula: C42H80NO4+
Molecular Weight: 663.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113669-21-9 |
|---|---|
| Molecular Formula | C42H80NO4+ |
| Molecular Weight | 663.1 g/mol |
| IUPAC Name | 2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium |
| Standard InChI | InChI=1S/C42H80NO4/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,40H,6-19,24-39H2,1-5H3/q+1/b22-20-,23-21- |
| Standard InChI Key | KWVJHCQQUFDPLU-YEUCEMRASA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC |
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